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Compound of Interest

Compound Name: Verdamicin
CAS No.: 49863-48-1
Cat. No.: B10821054

Get Quote

In-Depth Technical Guide to Verdamicin

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Verdamicin, an
aminoglycoside antibiotic. It covers its chemical properties, mechanism of action, and relevant
experimental protocols, presenting data in a structured format suitable for a professional
audience.

Core Molecular and Chemical Properties

Verdamicin is a broad-spectrum aminoglycoside antibiotic produced by the fermentation of
Micromonospora grisea.[1][2][3][4] Its chemical and physical properties are summarized below.
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Property Value Source
Molecular Formula C20H39Ns07 PubChem
Molar Mass 461.56 g/mol Wikipedia

(2R,3R,4R 5R)-2-
[(1S,2S,3R,4S,6R)-4,6-
diamino-3-[[(2R,3S)-3-amino-
6-(1-aminoethyl)-3,4-dihydro-

IUPAC Name PubChem
2H-pyran-2-yljoxy]-2-
hydroxycyclohexyl]oxy-5-
methyl-4-(methylamino)oxane-
3,5-diol

CAS Number 49863-48-1 ChemicalBook

Verdamycin, 6'-C- o
Synonyms ] o AntibioticDB
Methylsisomicin

Not specified in provided
Appearance N/A
results

Mechanism of Action

As a member of the aminoglycoside class, Verdamicin's primary mechanism of action is the
inhibition of bacterial protein synthesis.[5] This is achieved through high-affinity binding to
specific sites on the bacterial ribosome.

Primary Target: 30S Ribosomal Subunit Verdamicin binds to the decoding A-site within helix
44 (h44) of the 16S ribosomal RNA (rRNA) in the 30S subunit.[6][7] This interaction disrupts the
fidelity of protein synthesis by causing misreading of the mRNA codon.[5] The binding stabilizes
the interaction between the mRNA codon and a near-cognate aminoacyl-tRNA, leading to the
incorporation of incorrect amino acids into the growing polypeptide chain. This results in the
production of non-functional or toxic proteins, ultimately leading to bacterial cell death.

Secondary Target: 50S Ribosomal Subunit Aminoglycosides, including likely Verdamicin, also
exhibit a secondary binding site in helix 69 (H69) of the 23S rRNA within the large 50S
ribosomal subunit.[6][8] HE9 is a critical component of the intersubunit bridge that connects the
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50S and 30S subunits. Binding at this site interferes with the recycling of the ribosome after a
round of translation is complete, further disrupting the protein synthesis cycle.[6][8]

Bacterial Ribosome (70S)

308 Subunit A-Site (h44 of 165 rRNA) MNAMEEREE & Inhibition of
Incorporation of Incorrect Amino Acids Protein Synthesis
Y e e
Bacterial Cell Death
. Inhibiton of |~ T T T T oo oo oo e e e
>
50S Subunit H69 of 23S rRNA | Ribosome Recycling
Primary Binding

Click to download full resolution via product page

Verdamicin's dual-site mechanism of action on the bacterial ribosome.

Antibacterial Spectrum and Potency

Verdamicin exhibits a broad spectrum of activity against both Gram-positive and Gram-
negative bacteria.[1] Its potency has been shown to be comparable or superior to other widely
used aminoglycosides like gentamicin and sisomicin.[3][9]

Organism Type Potency Comparison Note
N ] 1.5 to 3 times more active than
Gram-positive Bacteria o 9]
gentamicin

) ) 1.5 to 3 times more active than  With the exception of
Gram-negative Bacteria o )
gentamicin Pseudomonas species.[9]

] Activity similar to gentamicin
Pseudomonas aeruginosa ) o [1119]
and sisomicin

Experimental Protocols: Minimum Inhibitory
Concentration (MIC) Determination

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6348987/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2875026/
https://www.benchchem.com/product/b10821054/docs?utm_src=pdf-body-img#verdamicin-molecular-formula-and-molar-mass
https://www.benchchem.com/product/b10821054/docs?utm_src=pdf-body#verdamicin-molecular-formula-and-molar-mass
https://www.benchchem.com/product/b10821054/docs?utm_src=pdf-body#verdamicin-molecular-formula-and-molar-mass
https://pmc.ncbi.nlm.nih.gov/articles/PMC429119/
https://journals.asm.org/doi/pdf/10.1128/aac.7.3.246
https://www.researchgate.net/publication/22019018_Verdamicin_a_New_Broad_Spectrum_Aminoglycoside_Antibiotic
https://www.researchgate.net/publication/22019018_Verdamicin_a_New_Broad_Spectrum_Aminoglycoside_Antibiotic
https://www.researchgate.net/publication/22019018_Verdamicin_a_New_Broad_Spectrum_Aminoglycoside_Antibiotic
https://pmc.ncbi.nlm.nih.gov/articles/PMC429119/
https://www.researchgate.net/publication/22019018_Verdamicin_a_New_Broad_Spectrum_Aminoglycoside_Antibiotic
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821054?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A crucial experiment to quantify the in vitro activity of an antibiotic like Verdamicin is the

determination of its Minimum Inhibitory Concentration (MIC). The MIC is the lowest

concentration of an antimicrobial agent that prevents the visible growth of a microorganism

after overnight incubation.[10][11] The broth microdilution method is a standard protocol.

Broth Microdilution Protocol

Preparation of Antimicrobial Agent: A stock solution of Verdamicin is prepared in an
appropriate solvent and then serially diluted in cation-adjusted Mueller-Hinton Broth (MHB)
to create a range of concentrations.[12] These dilutions are typically performed in a 96-well
microtiter plate.[13]

Inoculum Preparation: The bacterial strain to be tested is cultured in a suitable broth to
achieve a logarithmic growth phase. The culture is then diluted to a standardized
concentration, typically 5 x 10° colony-forming units (CFU)/mL.[11]

Inoculation: Each well of the microtiter plate containing the Verdamicin dilutions is
inoculated with the standardized bacterial suspension.[13] Control wells are included: a
positive control (bacteria with no antibiotic) and a negative control (broth only, no bacteria).

Incubation: The plate is incubated under standard conditions (e.g., 35-37°C for 18-24 hours).
[12][13]

Reading Results: Following incubation, the plate is examined for visible turbidity. The MIC is
recorded as the lowest concentration of Verdamicin in which there is no visible growth.[11]
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Workflow for determining the Minimum Inhibitory Concentration (MIC).

Safety and Toxicology Considerations
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Common to all aminoglycosides, Verdamicin carries a risk of potential adverse effects,
primarily:

» Nephrotoxicity: Toxicity to the kidneys.

» Ototoxicity: Damage to the inner ear, which can result in hearing loss and vestibular
dysfunction.[5]

The risk of ototoxicity is significantly increased in individuals with certain genetic variations in
the mitochondrial gene MT-RNR1.[14] Therefore, pharmacogenetic testing may be considered
before initiating therapy with aminoglycosides.[15] Monitoring of renal function and hearing is
often recommended during prolonged treatment courses.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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